(2R,3S)-3-methylpiperidine-2-carboxylic acid hydrochloride

• CAS No.: 1808455-06-2
• Molecular Formula: C7H14ClNO2
• Molecular Weight: 179.64 g/mol
• IUPAC Name: (2R,3S)-3-methylpiperidine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H13NO2.ClH/c1-5-3-2-4-8-6(5)7(9)10;/h5-6,8H,2-4H2,1H3,(H,9,10);1H/t5-,6+;/m0./s1
• InChI Key: ZRDPTHZAEZSISM-RIHPBJNCSA-N
• SMILES: CC1CCCNC1C(=O)O.Cl
• Isomeric SMILES: C[C@H]1CCCN[C@H]1C(=O)O.Cl

Description

(2R,3S)-3-methylpiperidine-2-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C7H14ClNO2 and its molecular weight is 179.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Methylpicolinic acid (50 g, 365 mmol) was dissolved in 400 mL of EtOH:H2O (1:1) with 60 mL of aq. HCl (32%). PtO2 (5 g) was then added and the reaction stirred at rt under a hydrogen balloon until NMR indicated completion. The reaction was filtered through diatomaceous earth and concentrated to yield the title compound as a white solid which was used without further purification (60.5 g, 92%). 1H NMR (MeOD, 400 MHz) δ 4.13-4.11 (m, 1H), 3.40-3.33 (m, 1H), 3.05-2.99 (m, 1H), 2.61-2.58 (m, 1H), 1.92-1.72 (m, 4H), 1.09 (d, J=7.0 Hz, 3H). MS (ESI) 452.16 (M+H).